Cas no 2416243-54-2 (2,2-difluoro-2-(piperidin-2-yl)ethan-1-ol)

• Product Name: 2,2-difluoro-2-(piperidin-2-yl)ethan-1-ol
• CAS No: 2416243-54-2
• MF: C₇H₁₃F₂NO
• MW: 165.181029081345
• MDL: MFCD32668065
• CID: 5684376
• PubChem ID: 146155546
• Update Time: 2025-09-26

2,2-difluoro-2-(piperidin-2-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2416243-54-2
• EN300-26572985
• 2,2-Difluoro-2-piperidin-2-ylethanol
• 2,2-difluoro-2-(piperidin-2-yl)ethan-1-ol

• MDL： MFCD32668065
• Inchi： 1S/C7H13F2NO/c8-7(9,5-11)6-3-1-2-4-10-6/h6,10-11H,1-5H2
• InChI Key： TXLKHMPALQPCIO-UHFFFAOYSA-N
• SMILES： FC(CO)(C1CCCCN1)F

Computed Properties

• Exact Mass: 165.09652036g/mol
• Monoisotopic Mass: 165.09652036g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 32.3Ų

Additional information on 2,2-difluoro-2-(piperidin-2-yl)ethan-1-ol

Introduction to 2,2-difluoro-2-(piperidin-2-yl)ethan-1-ol (CAS No. 2416243-54-2)

2,2-difluoro-2-(piperidin-2-yl)ethan-1-ol, identified by the Chemical Abstracts Service Number (CAS No.) 2416243-54-2, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This molecule, featuring a fluorinated ethyl backbone conjugated with a piperidine moiety, exhibits unique structural and functional properties that make it a promising candidate for further exploration in drug discovery and development.

The structural framework of 2,2-difluoro-2-(piperidin-2-yl)ethan-1-ol incorporates two key functional groups: the fluorine atoms at the 2-position of the ethyl chain and the piperidine ring attached at the same position. The presence of fluorine atoms is strategically advantageous in medicinal chemistry due to their ability to modulate metabolic stability, binding affinity, and lipophilicity of molecules. Fluorine substitution can enhance the bioavailability of drugs by improving their resistance to enzymatic degradation and increasing their interaction with biological targets.

The piperidine ring, a six-membered nitrogen-containing heterocycle, is widely recognized for its role in enhancing pharmacological activity. Piperidine derivatives are prevalent in approved drugs due to their favorable pharmacokinetic properties and ability to interact with biological receptors. In 2,2-difluoro-2-(piperidin-2-yl)ethan-1-ol, the piperidine moiety is positioned to interact with biological targets, potentially enhancing the compound's therapeutic efficacy.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high accuracy. Studies suggest that the fluorinated ethyl group and piperidine ring in 2,2-difluoro-2-(piperidin-2-yl)ethan-1-ol may facilitate strong interactions with enzymes and receptors involved in various disease pathways. For instance, computational studies have indicated that this compound could exhibit inhibitory activity against certain kinases and proteases, which are critical targets in oncology and inflammatory diseases.

In vitro studies have begun to explore the potential applications of CAS No. 2416243-54-2 in modulating biological pathways. Preliminary data suggest that this compound may exhibit anti-inflammatory properties by interacting with cyclooxygenase (COX) enzymes or by modulating cytokine production. Additionally, its structural features may allow it to penetrate biological membranes effectively, enhancing its distribution within target tissues.

The synthesis of 2,2-difluoro-2-(piperidin-2-yl)ethan-1-ol presents unique challenges due to the need for precise functionalization at multiple positions. Advanced synthetic techniques, such as transition-metal-catalyzed cross-coupling reactions and fluorination methods, are employed to achieve the desired molecular architecture. The introduction of fluorine atoms often requires specialized reagents and conditions to ensure high selectivity and yield.

The role of fluorine in medicinal chemistry extends beyond simple substitution effects. Fluorine atoms can influence electronic properties, steric hindrance, and hydrogen bonding capabilities of molecules. In CAS No. 2416243-54-